Cas no 177477-78-0 (1-ethyl-2-methyl-1H-Benzimidazol-4-ol)
177477-78-0 structure
Product Name:1-ethyl-2-methyl-1H-Benzimidazol-4-ol
CAS No:177477-78-0
MF:C10H12N2O
MW:176.215082168579
CID:112623
PubChem ID:10821161
Update Time:2025-04-18
1-ethyl-2-methyl-1H-Benzimidazol-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-ethyl-2-methyl-1H-Benzimidazol-4-ol
- 1H-Benzimidazol-4-ol,1-ethyl-2-methyl-
- 1H-Benzimidazol-4-ol,1-ethyl-2-methyl-(9CI)
- 177477-78-0
- 1H-Benzimidazol-4-ol, 1-ethyl-2-methyl-
- SCHEMBL7978785
- 1-ethyl-2-methylbenzimidazol-4-ol
- 1-ethyl-4-hydroxy-2-methyl-1H-benzimidazole
- MJNIKMQPZZGUAH-UHFFFAOYSA-N
- 1-Ethyl-2-methyl-1H-benzo[d]imidazol-4-ol
-
- Inchi: 1S/C10H12N2O/c1-3-12-7(2)11-10-8(12)5-4-6-9(10)13/h4-6,13H,3H2,1-2H3
- InChI Key: MJNIKMQPZZGUAH-UHFFFAOYSA-N
- SMILES: OC1=CC=CC2=C1N=C(C)N2CC
Computed Properties
- Exact Mass: 176.094963011g/mol
- Monoisotopic Mass: 176.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 38Ų
1-ethyl-2-methyl-1H-Benzimidazol-4-ol Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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